4-{[(2-methoxyethyl)(2-thienylmethyl)amino]methyl}benzonitrile

• IUPAC Name: 4-[[2-methoxyethyl(thiophen-2-ylmethyl)amino]methyl]benzonitrile
• InChI: InChI=1S/C16H18N2OS/c1-19-9-8-18(13-16-3-2-10-20-16)12-15-6-4-14(11-17)5-7-15/h2-7,10H,8-9,12-13H2,1H3
• InChI Key: MFAQFZIZWVQHFM-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CC=C(C=C1)C#N)CC2=CC=CS2
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

The compound “4-{[(2-methoxyethyl)(2-thienylmethyl)amino]methyl}benzonitrile” is a complex organic molecule. It contains a benzonitrile group, which is a benzene ring attached to a nitrile group. The molecule also contains a 2-methoxyethyl group and a 2-thienylmethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzonitrile core provides a planar, aromatic structure, while the 2-methoxyethyl and 2-thienylmethyl groups add additional complexity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the benzonitrile, 2-methoxyethyl, and 2-thienylmethyl groups. Each of these groups could potentially participate in different types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzonitrile group could potentially make the compound somewhat polar, while the 2-methoxyethyl and 2-thienylmethyl groups could influence its solubility in different solvents.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . Metoprolol is a widely used beta-blocker for treating hypertension, angina, and heart failure. The analog may exhibit similar or improved pharmacological properties.

Organic Synthesis and Green Chemistry

• Ultrasound-Assisted Synthesis : Researchers have employed ultrasound waves for the efficient synthesis of this compound. .

Crystallography and Solid-State Chemistry

• Crystal Structures : The molecular structures of related compounds, such as 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol, have been reported. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a pharmaceutical, its mechanism of action would likely involve interactions with specific biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. For example, if the compound is flammable or reactive, it could pose a fire or explosion hazard. Additionally, if the compound is toxic or corrosive, it could pose health hazards.